5-[(2S,5R)-5-ethyl-2-methylpiperidine-1-carbonyl]-1,3-dihydrobenzimidazol-2-one

• IUPAC Name: 5-[(2S,5R)-5-ethyl-2-methylpiperidine-1-carbonyl]-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C16H21N3O2/c1-3-11-5-4-10(2)19(9-11)15(20)12-6-7-13-14(8-12)18-16(21)17-13/h6-8,10-11H,3-5,9H2,1-2H3,(H2,17,18,21)/t10-,11+/m0/s1
• InChI Key: TWIYJZFNFCGWDU-WDEREUQCSA-N
• Canonical SMILES: CCC1CCC(N(C1)C(=O)C2=CC3=C(C=C2)NC(=O)N3)C
• Isomeric SMILES: CC[C@@H]1CC[C@@H](N(C1)C(=O)C2=CC3=C(C=C2)NC(=O)N3)C
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

5-[(2S,5R)-5-ethyl-2-methylpiperidine-1-carbonyl]-1,3-dihydrobenzimidazol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is also known as EMD-1214063 and is a potent and selective inhibitor of the voltage-gated sodium channel Nav1.7. The Nav1.7 channel is a key target for the treatment of chronic pain, and the development of specific inhibitors for this channel is an important area of research.

Mechanism of Action

The mechanism of action of EMD-1214063 involves the selective inhibition of the Nav1.7 channel. This channel is responsible for the initiation and propagation of action potentials in nociceptive neurons, which are involved in the transmission of pain signals. By blocking this channel, EMD-1214063 can reduce the excitability of these neurons and decrease the transmission of pain signals to the brain.
Biochemical and Physiological Effects
EMD-1214063 has been shown to have potent analgesic effects in preclinical models of pain. In addition, this compound has been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies. EMD-1214063 has also been shown to have a long duration of action, which may make it suitable for use in the treatment of chronic pain conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of EMD-1214063 is its high potency and selectivity for the Nav1.7 channel. This makes it a valuable tool for studying the role of this channel in pain transmission and for identifying potential drug targets for the treatment of chronic pain. However, one limitation of EMD-1214063 is its relatively complex synthesis, which may limit its availability for use in research studies.

Future Directions

There are several potential future directions for the study of EMD-1214063 and its applications in drug discovery and development. One area of focus is the optimization of the synthesis of this compound to improve its yield and purity. Another area of research is the development of more selective inhibitors of the Nav1.7 channel, which may have improved efficacy and safety profiles compared to EMD-1214063. Finally, the clinical evaluation of EMD-1214063 in humans will provide important information on its safety and efficacy as a potential treatment for chronic pain.

Synthesis Methods

The synthesis of EMD-1214063 involves several steps, including the reaction of 2-aminobenzimidazole with ethyl isocyanoacetate to form the corresponding urea derivative. This intermediate is then reacted with (2S,5R)-5-ethyl-2-methylpiperidine-1-carboxylic acid to form the final product. The synthesis of this compound has been optimized to provide high yields and purity, making it suitable for use in drug discovery and development.

Scientific Research Applications

EMD-1214063 has been extensively studied for its potential applications in the treatment of chronic pain. The Nav1.7 channel plays a critical role in the transmission of pain signals, and selective inhibitors of this channel have the potential to provide effective pain relief without the side effects associated with traditional analgesics. EMD-1214063 has been shown to be highly effective in preclinical models of pain, and clinical trials are currently underway to evaluate its safety and efficacy in humans.